Cas no 865659-27-4 ((E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide)

• Product Name: (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide
• CAS No: 865659-27-4
• CID: 4662109
• Update Time: 2025-06-09

(E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-N'-[5-(2-NAPHTHYLCARBONYL)-1,3-THIAZOL-2-YL]IMINOFORMAMIDE
• (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide
• Methanimidamide, N,N-dimethyl-N'-[5-(2-naphthalenylcarbonyl)-2-thiazolyl]-

Additional information on (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide

Comprehensive Overview of Compound CAS No. 865659-27-4: (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide

(E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl]methanimidamide, with the CAS number 865659-27-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a naphthalene moiety, a thiazole ring, and an imidamide functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide is particularly noteworthy. The naphthalene ring provides a rigid aromatic framework, which can enhance the compound's stability and bioavailability. The thiazole ring, known for its bioactive properties, further contributes to the compound's potential as a therapeutic agent. The imidamide group, on the other hand, imparts additional functional versatility, allowing for the formation of hydrogen bonds and interactions with biological targets.

Recent studies have explored the biological activities of (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor properties. Preclinical studies have demonstrated that (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These results are promising and warrant further investigation in clinical settings.

In addition to its anti-inflammatory and antitumor activities, (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide has also been studied for its potential neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as amyloid-beta peptides. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as a therapeutic agent. However, further research is needed to optimize its pharmacological properties and to ensure its safety and efficacy in human subjects.

The synthesis of (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide has been reported in several scientific publications. The most common synthetic route involves the condensation of 2-aminothiazole with naphthoyl chloride followed by N-methylation steps. This synthetic approach allows for the preparation of the compound in good yields and purity, making it suitable for large-scale production.

In conclusion, (E)-N,N-dimethyl-N'-[5-(naphthalene-2-carbonyl)-1,3-thiazol-2-yl) methanimidamide (CAS No. 865659-27-4) is a multifunctional compound with a wide range of biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it a promising candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.